2-(6-methylpyridin-3-yl)morpholine dihydrochloride
Overview
Description
2-(6-methylpyridin-3-yl)morpholine dihydrochloride, abbreviated as 2-MPM, is a compound used in scientific research for various purposes. It is a type of morpholine derivative, which is a heterocyclic amine that contains an oxygen atom and four carbon atoms in a ring. It is a white, odorless, crystalline powder that is soluble in water and other polar solvents. 2-MPM has been used in a variety of scientific studies, including those related to drug delivery, enzyme inhibition, and cancer research.
Scientific Research Applications
2-MPM has been used in a variety of scientific studies. It has been used to study the delivery of drugs, as it can be used to form a complex with the drug, which can then be used to deliver the drug to its target site. 2-MPM has also been used to study the inhibition of enzymes, as it has been found to inhibit some enzymes, such as acetylcholinesterase. It has also been used to study the effects of cancer drugs, as it has been found to have anti-cancer properties.
Mechanism of Action
2-MPM has several mechanisms of action. It has been found to form complexes with drugs, which can then be used to deliver the drug to its target site. It has also been found to inhibit some enzymes, such as acetylcholinesterase. Finally, it has been found to have anti-cancer properties, which may be due to its ability to inhibit certain enzymes involved in cancer cell growth.
Biochemical and Physiological Effects
2-MPM has been found to have several biochemical and physiological effects. It has been found to inhibit some enzymes, such as acetylcholinesterase. It has also been found to have anti-cancer properties, which may be due to its ability to inhibit certain enzymes involved in cancer cell growth. Additionally, it has been found to have anti-inflammatory properties, as well as antioxidant properties.
Advantages and Limitations for Lab Experiments
2-MPM has several advantages and limitations for use in lab experiments. One advantage is that it is relatively inexpensive and easy to synthesize, which makes it ideal for use in research studies. Additionally, it has been found to have several biochemical and physiological effects, which makes it useful for studying the effects of drugs and enzymes. However, one limitation is that it can be toxic at high concentrations, so it should be used with caution.
Future Directions
There are several future directions for research using 2-MPM. One potential direction is to further explore its potential for use in drug delivery, as it has been found to form complexes with drugs, which can then be used to deliver the drug to its target site. Additionally, further research could be done to explore its potential for use in cancer research, as it has been found to have anti-cancer properties. Finally, further research could be done to explore its potential for use in enzyme inhibition, as it has been found to inhibit some enzymes, such as acetylcholinesterase.
Synthesis Methods
2-MPM can be synthesized in several ways. One method involves the reaction of 6-methylpyridine and morpholine in the presence of a base, such as sodium hydroxide. This reaction results in the formation of 2-MPM dihydrochloride. Another method involves the reaction of 6-methylpyridine and morpholine in the presence of a strong acid, such as hydrochloric acid. This reaction also results in the formation of 2-MPM dihydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(6-methylpyridin-3-yl)morpholine dihydrochloride involves the reaction of 6-methyl-3-pyridinemethanol with morpholine in the presence of a suitable acid catalyst to form 2-(6-methylpyridin-3-yl)morpholine. This intermediate is then reacted with hydrochloric acid to form the final product, 2-(6-methylpyridin-3-yl)morpholine dihydrochloride.", "Starting Materials": [ "6-methyl-3-pyridinemethanol", "Morpholine", "Acid catalyst", "Hydrochloric acid" ], "Reaction": [ "Step 1: 6-methyl-3-pyridinemethanol is reacted with morpholine in the presence of an acid catalyst at a suitable temperature and pressure to form 2-(6-methylpyridin-3-yl)morpholine.", "Step 2: The intermediate 2-(6-methylpyridin-3-yl)morpholine is then reacted with hydrochloric acid to form 2-(6-methylpyridin-3-yl)morpholine dihydrochloride.", "Step 3: The product is purified by recrystallization or other suitable methods." ] } | |
CAS RN |
2768326-59-4 |
Product Name |
2-(6-methylpyridin-3-yl)morpholine dihydrochloride |
Molecular Formula |
C10H16Cl2N2O |
Molecular Weight |
251.2 |
Purity |
95 |
Origin of Product |
United States |
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